Cas no 922057-90-7 (4-methanesulfonyl-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-methanesulfonyl-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 922057-90-7
• MF: C₂₀H₁₆N₂O₅S₂
• MW: 428.481442451477
• CID: 5827615
• PubChem ID: 41710857
• Update Time: 2025-10-29

4-methanesulfonyl-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-methylsulfonylbenzamide
• AKOS024636148
• N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)-4-(methylsulfonyl)benzamide
• 4-methanesulfonyl-N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• F2290-0140
• 922057-90-7
• 4-methanesulfonyl-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C20H16N2O5S2/c1-26-14-5-8-17-13(9-14)10-18(27-17)16-11-28-20(21-16)22-19(23)12-3-6-15(7-4-12)29(2,24)25/h3-11H,1-2H3,(H,21,22,23)
• InChI Key： SCASSMPXHBJPMU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC(OC)=CC=C3O2)=CS1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 428.05006396g/mol
• Monoisotopic Mass: 428.05006396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-methanesulfonyl-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 4-methanesulfonyl-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 922057-90-7)

The compound 4-methanesulfonyl-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 922057-90-7) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the benzofuran and thiazole moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its methanesulfonyl and benzamide functional groups, which are known to influence pharmacokinetic properties.

In recent years, the demand for novel compounds like 4-methanesulfonyl-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide has surged, driven by the growing focus on targeted drug discovery and personalized medicine. This compound's CAS No. 922057-90-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its methoxybenzofuran core is particularly noteworthy, as similar structures have shown activity in modulating enzymes and receptors implicated in inflammatory and metabolic disorders.

One of the most discussed topics in pharmaceutical forums is the role of thiazole-containing compounds in drug development. The 1,3-thiazol-2-yl segment in 4-methanesulfonyl-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide aligns with this trend, as thiazoles are known for their versatility in medicinal chemistry. Researchers are exploring its potential applications in areas such as kinase inhibition and GPCR modulation, which are hot topics in the search for next-generation therapeutics.

The benzamide moiety in this compound also contributes to its biochemical profile, enhancing its ability to interact with biological targets. This feature is often highlighted in discussions about drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Given the increasing emphasis on AI-driven drug discovery, computational studies on CAS No. 922057-90-7 are likely to expand, leveraging machine learning to predict its bioactivity and optimize its structure for specific applications.

Another area of interest is the synthetic accessibility of 4-methanesulfonyl-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide. Organic chemists are keen on developing efficient routes to synthesize this compound, given its complex architecture. The methanesulfonyl group, in particular, poses intriguing challenges and opportunities for synthetic optimization, which is a recurring theme in modern organic synthesis discussions.

From a commercial perspective, the compound's potential as a research tool or intermediate in drug development is undeniable. Suppliers and contract research organizations (CROs) often list CAS No. 922057-90-7 in their catalogs, catering to the needs of academic and industrial labs. Its inclusion in high-throughput screening libraries further underscores its utility in identifying lead compounds for various diseases.

In conclusion, 4-methanesulfonyl-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of drug discovery and medicinal chemistry. As scientific inquiries into its properties deepen, this compound is poised to remain a topic of interest in both scholarly and industrial circles.